3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione

• Molecular Formula: C32H30F3N3O2
• Molecular Weight: 545.6 g/mol
• IUPAC Name: 3-fluoren-9-ylidene-1-[4-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]butyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C32H30F3N3O2/c33-32(34,35)22-8-7-9-23(20-22)37-18-16-36(17-19-37)14-5-6-15-38-29(39)21-28(31(38)40)30-26-12-3-1-10-24(26)25-11-2-4-13-27(25)30/h1-4,7-13,20H,5-6,14-19,21H2
• InChI Key: NGYMIVILOPOFDQ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCCCN2C(=O)CC(=C3C4=CC=CC=C4C5=CC=CC=C53)C2=O)C6=CC=CC(=C6)C(F)(F)F

Description

3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione is not fully understood. However, it has been proposed that the compound may interact with various molecular targets, including enzymes, receptors, and ion channels, leading to its biological effects.
Biochemical and Physiological Effects:
Studies have shown that 3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione exhibits a range of biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the growth of cancer cells, induce apoptosis, and modulate the activity of various enzymes and receptors. In vivo studies have shown that the compound can cross the blood-brain barrier and exhibit neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione is its versatility and potential for a wide range of applications. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it challenging to optimize its properties for specific applications.

Future Directions

There are several future directions for research on 3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione. One of the directions is to further investigate its mechanism of action and molecular targets, which may lead to the development of more potent and selective compounds for specific applications. Another direction is to explore its potential applications in emerging fields, such as optoelectronics, energy storage, and catalysis. Additionally, there is a need for more in vivo studies to evaluate its safety and efficacy for therapeutic applications.

Synthesis Methods

The synthesis of 3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione involves the reaction of 9H-fluorene-9-carboxaldehyde, 1-(4-bromobutyl)-4-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one, and 2,5-pyrrolidinedione in the presence of a base catalyst. The reaction proceeds through a multistep process, including the formation of an imine intermediate, followed by cyclization and reduction, leading to the final product.

Scientific Research Applications

3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and nanotechnology. In medicinal chemistry, this compound has been investigated as a potential therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In materials science, it has been used as a building block for the synthesis of functional materials, such as fluorescent polymers and metal-organic frameworks. In nanotechnology, it has been explored as a potential fluorescent probe for imaging and sensing applications.